Cas no 39479-66-8 (2-[(4-bromo-2-chloronaphthalen-1-yl)amino]benzoic Acid)
39479-66-8 structure
Product Name:2-[(4-bromo-2-chloronaphthalen-1-yl)amino]benzoic Acid
CAS No:39479-66-8
MF:C17H11BrClNO2
MW:376.631742715836
CID:1514090
PubChem ID:217689
Update Time:2025-04-21
2-[(4-bromo-2-chloronaphthalen-1-yl)amino]benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-bromo-2-chloronaphthalen-1-yl)amino]benzoic Acid
- SureCN11795933
- N-(2-Chloro-4-bromo-1-naphthyl)anthranilic acid
- 2-((4-Bromo-2-chloro-1-naphthalenyl)amino)benzoic acid
- AC1Q5U9S
- AC1L537D
- AR-1D5832
- Benzoic acid, 2-((4-bromo-2-chloro-1-naphthalenyl)amino)-
- CTK4I1408
- SureCN11795933; N-(2-Chloro-4-bromo-1-naphthyl)anthranilic acid; 2-((4-Bromo-2-chloro-1-naphthalenyl)amino)benzoic acid; AC1Q5U9S; AC1L537D; AR-1D5832; Benzoic acid, 2-((4-bromo-2-chloro-1-naphthalenyl)amino)-; N-(2-chloro-4-bromo-1-naphthyl)anthranilic acid; CTK4I1408;
- 39479-66-8
- DTXSID80192619
- SCHEMBL11795933
-
- Inchi: 1S/C17H11BrClNO2/c18-13-9-14(19)16(11-6-2-1-5-10(11)13)20-15-8-4-3-7-12(15)17(21)22/h1-9,20H,(H,21,22)
- InChI Key: PJZOJQAGNMOPBY-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C2C=CC=CC=21)NC1C=CC=CC=1C(=O)O)Cl
Computed Properties
- Exact Mass: 374.96623
- Monoisotopic Mass: 374.96617g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
2-[(4-bromo-2-chloronaphthalen-1-yl)amino]benzoic Acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
39479-66-8 (2-[(4-bromo-2-chloronaphthalen-1-yl)amino]benzoic Acid) Related Products
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